1-Butyl-2-chloro-1H-imidazole-5-carbaldehyde
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Atomic Connectivity and Bonding Patterns in the Imidazole Core
The imidazole core of 1-butyl-2-chloro-1H-imidazole-5-carbaldehyde consists of a five-membered aromatic ring containing two nitrogen atoms at positions 1 and 3 (Figure 1). The numbering follows IUPAC conventions, with the butyl group attached to nitrogen at position 1, a chlorine atom at position 2, and an aldehyde functional group at position 5. Bond lengths within the ring, derived from computational models, reveal typical aromatic character: C–N bonds measure approximately 1.37 Å, while C–C bonds range between 1.35–1.41 Å. The chlorine substituent at position 2 forms a polar covalent bond with the adjacent carbon (C–Cl: 1.73 Å), introducing localized electron-withdrawing effects.
The aldehyde group at position 5 adopts a planar configuration due to resonance stabilization between the carbonyl oxygen and the imidazole ring. This conjugation shortens the C5–O bond to 1.22 Å, characteristic of aldehydes. The butyl chain at position 1 exhibits free rotation around the N1–C bond, with staggered conformations predominating in the gas phase.
| Bond Type | Length (Å) | Angle (°) |
|---|---|---|
| C2–Cl | 1.73 | N1–C2–Cl: 117.5 |
| C5–O (aldehyde) | 1.22 | C4–C5–O: 120.8 |
| N1–C6 (butyl) | 1.47 | C6–N1–C2: 126.3 |
Table 1: Key bond lengths and angles derived from computational models.
Stereoelectronic Effects of Chloro and Aldehyde Substituents
The chlorine atom at position 2 exerts a strong electron-withdrawing inductive effect (-I), reducing electron density at adjacent carbon atoms. This polarizes the imidazole ring, making position 4 susceptible to nucleophilic attack. Concurrently, the aldehyde group at position 5 participates in resonance interactions, delocalizing electrons from the carbonyl oxygen into the ring (Figure 2). This dual electronic perturbation creates a dipole moment of 4.23 D, oriented from the chloro-substituted region toward the aldehyde.
Density Functional Theory (DFT) calculations reveal that the chloro substituent increases the energy of the ring’s π* orbitals by 0.8 eV compared to unsubstituted imidazole, while the aldehyde group lowers the HOMO energy by 1.2 eV. These modifications significantly alter the compound’s reactivity in cycloaddition and nucleophilic substitution reactions.
Conformational Analysis Through Computational Modeling
Conformational flexibility arises primarily from rotation of the butyl chain and out-of-plane bending of the aldehyde group. DFT studies at the B3LYP/6-31G(d) level identify three stable conformers (Figure 3):
- Conformer A (63% population): Butyl chain adopts a gauche orientation relative to the aldehyde, minimizing steric clashes.
- Conformer B (29% population): Butyl chain in anti orientation, with aldehyde rotated 15° from the ring plane.
- Conformer C (8% population): Butyl chain in eclipsed orientation, stabilized by weak C–H···O interactions.
The energy difference between Conformers A and B is 1.7 kcal/mol, suggesting facile interconversion at room temperature. Solvent effects polarize the molecule further, reducing the energy gap to 0.9 kcal/mol in aqueous environments.
Comparative Structural Analysis With Related Imidazole Derivatives
Compared to 2-butyl-4-chloro-5-formylimidazole (patent CN103214420A), the positional isomerism of substituents creates distinct electronic profiles (Table 2). The relocation of the chloro group from position 2 to 4 increases the compound’s dipole moment by 18% due to asymmetric charge distribution. Additionally, the aldehyde group in 1-butyl-2-chloro-1H-imidazole-5-carbaldehyde exhibits greater conjugation with the ring, as evidenced by a 12 nm redshift in its UV-Vis absorption maximum relative to the 5-formyl derivative.
| Parameter | 1-Butyl-2-chloro-1H-imidazole-5-carbaldehyde | 2-Butyl-4-chloro-5-formylimidazole |
|---|---|---|
| Dipole Moment (D) | 4.23 | 5.01 |
| C–Cl Bond Length (Å) | 1.73 | 1.75 |
| Aldehyde C=O Stretch (cm⁻¹) | 1715 | 1698 |
Table 2: Comparative structural and electronic properties.
The butyl chain’s position also influences solubility: the N1-substituted derivative demonstrates 23% higher solubility in nonpolar solvents compared to its C2-substituted counterpart, due to reduced steric hindrance around the nitrogen lone pair. These structural nuances underscore the importance of substituent positioning in tailoring physicochemical properties for specific synthetic applications.
Properties
Molecular Formula |
C8H11ClN2O |
|---|---|
Molecular Weight |
186.64 g/mol |
IUPAC Name |
3-butyl-2-chloroimidazole-4-carbaldehyde |
InChI |
InChI=1S/C8H11ClN2O/c1-2-3-4-11-7(6-12)5-10-8(11)9/h5-6H,2-4H2,1H3 |
InChI Key |
PFANYZAGCALRFI-UHFFFAOYSA-N |
Canonical SMILES |
CCCCN1C(=CN=C1Cl)C=O |
Origin of Product |
United States |
Preparation Methods
General Synthetic Approach
The compound 1-Butyl-2-chloro-1H-imidazole-5-carbaldehyde can be synthesized by chlorination of 1H-imidazole-5-carbaldehyde derivatives or by multi-step condensation and chlorination reactions starting from appropriate imidazole precursors. The synthetic routes often involve:
- Introduction of the butyl substituent at the N-1 position of the imidazole ring.
- Chlorination at the 2-position of the imidazole ring.
- Formylation (introduction of the aldehyde group) at the 5-position.
Condensation and Chlorination Route (Based on Patent CN103214420A)
A detailed method involves a multi-step synthesis starting from pentamidine hydrochloride and glyoxal, followed by dehydration and chlorination steps. The process is summarized as follows:
| Step | Reaction Description | Conditions | Notes |
|---|---|---|---|
| A | Condensation of pentamidine hydrochloride with glyoxal | Molar ratio 1.0 : 1.05–1.15, reaction time 3–6 hours, pH maintained at 6.0–7.5 | Controls by-products, improves yield |
| B | Dehydration of intermediate in acidic solution (preferably HCl) under reflux | Temperature raised to reflux | Removes water molecule to form intermediate |
| C | Chlorination using phosphoryl trichloride (POCl3) in toluene solvent with DMF as catalyst | Temperature 100–105°C, reaction time controlled | Post-treatment includes pH adjustment to 1–2, extraction, drying, crystallization at -20°C |
This method yields 2-butyl-4-chloro-5-formylimidazole (a positional isomer closely related to 1-butyl-2-chloro-1H-imidazole-5-carbaldehyde) with high purity and yield due to controlled reaction conditions and efficient post-treatment steps.
Chlorination of 1H-imidazole-5-carbaldehyde
Another common approach involves direct chlorination of 1H-imidazole-5-carbaldehyde using chlorinating agents such as thionyl chloride (SOCl2):
- Dissolve 1H-imidazole-5-carbaldehyde in an inert solvent like dichloromethane.
- Add thionyl chloride dropwise under reflux conditions.
- Continue reflux for several hours to complete chlorination.
- Purify the product via recrystallization or column chromatography.
This method is widely used for preparing 2-chloro-substituted imidazole aldehydes and is adaptable for industrial continuous flow processes to enhance efficiency and reproducibility.
N-Chlorosuccinimide (NCS) Mediated Chlorination
A research article by Griffiths et al. describes an efficient synthesis of chloro-imidazole-carboxaldehyde derivatives using N-chlorosuccinimide (NCS) as the chlorinating agent:
- React the imidazole aldehyde precursor with equimolar NCS in methanol.
- Heat under reflux in the dark for 24 hours.
- Remove solvent under reduced pressure, extract with diethyl ether.
- Wash organic phase with water and brine, dry over sodium sulfate.
- Evaporate solvent to obtain the chloro-imidazole aldehyde.
This method is notable for its mild conditions and suitability for large-scale synthesis, allowing preparation of analogs with good yields and purity.
Comparative Data Table of Preparation Methods
Detailed Research Outcomes and Notes
- The condensation method with pentamidine hydrochloride and glyoxal allows precise control of the molar ratios and pH, which minimizes side reactions and improves product purity.
- The dehydration step under acidic conditions is critical to remove water and form the correct imidazole intermediate before chlorination.
- Use of phosphoryl trichloride with DMF catalysis at controlled temperatures facilitates efficient chlorination with minimal degradation.
- The thionyl chloride method is classical but requires careful temperature control to avoid over-chlorination or decomposition.
- NCS chlorination offers a gentler alternative with fewer hazardous by-products and is suitable for preparing various chloro-imidazole derivatives.
- Analytical data such as melting points, NMR, and IR spectra confirm the structure and purity of the products in these methods.
Chemical Reactions Analysis
Types of Reactions: 1-Butyl-2-chloro-1H-imidazole-5-carbaldehyde undergoes several types of chemical reactions, including:
Oxidation: This compound can be oxidized to form various oxidized derivatives.
Reduction: Reduction reactions can yield reduced forms of the compound.
Substitution: It can undergo substitution reactions, where the chlorine atom is replaced by other functional groups.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.
Substitution: Substitution reactions typically involve nucleophiles like amines or thiols.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield imidazole derivatives with additional oxygen-containing functional groups, while substitution reactions can produce a variety of substituted imidazoles .
Scientific Research Applications
1-Butyl-2-chloro-1H-imidazole-5-carbaldehyde is a heterocyclic compound featuring an imidazole ring with a butyl group attached to one nitrogen atom, a chlorine atom at the second position, and an aldehyde functional group at the fifth position of the imidazole ring. It has the molecular formula C8H11ClN2O and is of interest for applications in medicinal chemistry and organic synthesis.
Synthesis
Several methods exist for synthesizing 1-butyl-2-chloro-1H-imidazole-5-carbaldehyde.
Applications
1-Butyl-2-chloro-1H-imidazole-5-carbaldehyde is primarily used as a key intermediate in the synthesis of angiotensin II antagonists and other bioactive compounds and in organic synthesis. Derivatives of 1-butyl-2-chloro-1H-imidazole-5-carbaldehyde can interact with biological targets such as enzymes and receptors. Some derivatives have been investigated for their ability to inhibit specific biological pathways, contributing to their potential as therapeutic agents.
Structural Similarity
Several compounds share structural similarities with 1-butyl-2-chloro-1H-imidazole-5-carbaldehyde:
- 2-butyl-4-chloro-5-formylimidazole: Similar imidazole structure but different positioning and known for its role as an intermediate in drug synthesis.
- 2-methylimidazole: Lacks the butyl and chloro substituents and commonly used in coordination chemistry.
- 4-chlorobenzaldehyde: Aromatic aldehyde without imidazole and used extensively in organic synthesis.
- 5-chloro-2-methylimidazole: Contains methyl instead of butyl and exhibits different biological activities compared to butyl derivative.
The specific combination of functional groups and its potential utility in synthesizing biologically active compounds makes 1-butyl-2-chloro-1H-imidazole-5-carbaldehyde unique.
Derivatives and Biological Activity
Derivatives of 1-butyl-2-chloro-1H-imidazole-5-carbaldehyde exhibit significant biological activity. Some have demonstrated anti-tumor properties against Ehrlich Ascites tumor cells in vivo, and certain compounds derived from this structure have been evaluated for their antimicrobial activities, suggesting potential as therapeutic agents.
Additional Imidazole Derivatives
Other imidazole derivatives also have various uses :
Mechanism of Action
The mechanism of action of 1-Butyl-2-chloro-1H-imidazole-5-carbaldehyde involves its interaction with specific molecular targets and pathways. It can act as an inhibitor or activator of certain enzymes, affecting various biochemical processes. The exact molecular targets and pathways depend on the specific application and context .
Comparison with Similar Compounds
Data Tables
Table 1. Key Physical and Structural Properties
| Compound Name | CAS Number | Molecular Formula | Molecular Weight (g/mol) | Substituent Positions | Core Structure |
|---|---|---|---|---|---|
| 1-Butyl-2-chloro-1H-imidazole-5-carbaldehyde | Not available | C₈H₁₁ClN₂O | 186.64 | 1-Butyl, 2-Cl, 5-CHO | Imidazole |
| 2-Butyl-4-chloro-1H-imidazole-5-carbaldehyde | 83857-96-9 | C₈H₁₁ClN₂O | 186.64 | 2-Butyl, 4-Cl, 5-CHO | Imidazole |
| 5-Chloro-6-fluoro-1H-benzoimidazole-2-carbaldehyde | 885520-78-5 | C₈H₄ClFN₂O | 198.58 | 2-CHO, 5-Cl, 6-F | Benzoimidazole |
| 1-Methyl-1H-benzo[d]imidazole-5-carbaldehyde | 279226-70-9 | C₉H₈N₂O | 160.18 | 1-Me, 5-CHO | Benzoimidazole |
Biological Activity
1-Butyl-2-chloro-1H-imidazole-5-carbaldehyde is a heterocyclic compound characterized by its imidazole ring, which contains nitrogen atoms. This compound has garnered significant interest due to its potential applications in medicinal chemistry and organic synthesis. Recent studies have highlighted its biological activities, particularly in the fields of oncology and antimicrobial research.
Chemical Structure and Properties
The molecular formula of 1-butyl-2-chloro-1H-imidazole-5-carbaldehyde is , and it features a butyl group, a chlorine atom at the second position, and an aldehyde functional group at the fifth position of the imidazole ring. This unique combination of functional groups contributes to its biological activity.
Antitumor Properties
Research indicates that derivatives of 1-butyl-2-chloro-1H-imidazole-5-carbaldehyde exhibit significant antitumor properties . For instance, certain derivatives have shown effectiveness against Ehrlich Ascites tumor cells in vivo, suggesting their potential as anticancer agents .
Case Study:
In a study evaluating various derivatives, compounds derived from 1-butyl-2-chloro-1H-imidazole-5-carbaldehyde were tested for their ability to inhibit microtubule assembly. The most promising compounds displayed inhibition rates ranging from 40.76% to 52.03% at concentrations of . Furthermore, these compounds induced apoptosis in breast cancer cells (MDA-MB-231), enhancing caspase-3 activity significantly .
| Compound | IC50 (μM) | Cancer Cell Line |
|---|---|---|
| Compound 7d | 10.0 | MDA-MB-231 |
| Compound 7h | 10.0 | MDA-MB-231 |
| Compound 10c | 10.0 | MDA-MB-231 |
Antimicrobial Activity
In addition to antitumor properties, derivatives of this compound have also been evaluated for their antimicrobial activities . Some studies suggest that these compounds may serve as effective therapeutic agents against various bacterial strains .
The biological activity of 1-butyl-2-chloro-1H-imidazole-5-carbaldehyde and its derivatives can be attributed to their ability to interact with specific biological targets such as enzymes and receptors. For example, certain derivatives have been shown to inhibit critical biological pathways involved in cancer cell proliferation .
Synthesis Methods
Several synthetic routes have been developed for producing 1-butyl-2-chloro-1H-imidazole-5-carbaldehyde, which include:
- Condensation Reactions: Utilizing starting materials containing imidazole rings and aldehyde groups.
- Chlorination Processes: Introducing chlorine at the appropriate position on the imidazole ring through electrophilic substitution reactions.
Q & A
Q. What are the optimal synthetic routes for 1-butyl-2-chloro-1H-imidazole-5-carbaldehyde?
The synthesis of imidazole carbaldehydes typically involves formylation at the C5 position. A Vilsmeier-Haack reaction (using POCl₃ and DMF) is commonly employed for introducing the aldehyde group. For the 1-butyl-2-chloro substitution, pre-functionalization of the imidazole core with a butyl group (e.g., via alkylation) followed by chlorination (using Cl₂ or SOCl₂) is recommended. Ensure regioselectivity by controlling reaction conditions (temperature, catalysts) .
Q. How can structural discrepancies in substituent positions (e.g., 2-butyl vs. 1-butyl isomers) be resolved during synthesis?
Structural ambiguities arise due to tautomerism or isomerism in imidazole derivatives. Nuclear magnetic resonance (NMR) spectroscopy, particularly 2D techniques like COSY and NOESY, can differentiate substituent positions. For example, NOE correlations between the butyl chain and adjacent protons confirm substitution patterns. Cross-referencing with X-ray crystallography (if crystals are obtainable) provides definitive confirmation .
Q. What safety protocols are critical when handling this compound?
Follow GHS guidelines: wear PPE (gloves, goggles), avoid inhalation/ingestion (H302 warning), and store under inert atmosphere at room temperature. In case of exposure, rinse skin with water (P305+P351+P338) and seek medical attention. Use fume hoods for reactions involving volatile reagents (e.g., POCl₃) .
Advanced Research Questions
Q. How can X-ray crystallography resolve challenges in structural determination of imidazole derivatives?
Single-crystal X-ray diffraction using SHELX software (e.g., SHELXL for refinement) is ideal for unambiguous structural elucidation. For 1-butyl-2-chloro-1H-imidazole-5-carbaldehyde, crystallize the compound in a non-polar solvent (e.g., hexane/ethyl acetate). Address twinning or disorder in the butyl chain by refining anisotropic displacement parameters. Compare results with DFT-optimized geometries for validation .
Q. What computational methods are suitable for predicting reactivity and electronic properties?
Density functional theory (DFT) with B3LYP/6-31G* basis sets can calculate frontier molecular orbitals (HOMO/LUMO), electrostatic potentials, and nucleophilic/electrophilic sites. For example, the aldehyde group’s electrophilicity can be quantified to predict reactivity in Schiff base formation or nucleophilic additions. Compare theoretical IR/Raman spectra with experimental data to verify accuracy .
Q. How to address contradictions in reported physicochemical data (e.g., boiling point variability)?
Discrepancies often stem from impurities or measurement techniques. Purify the compound via column chromatography (silica gel, ethyl acetate/hexane) and characterize using GC-MS or HPLC. For boiling points, employ differential scanning calorimetry (DSC) under controlled pressure. Cross-validate with literature using standardized protocols .
Q. What strategies enhance yield in multi-step syntheses involving this compound?
Optimize reaction intermediates: protect the aldehyde group (e.g., acetal formation) during chlorination to prevent side reactions. Use catalysts like DMAP for alkylation steps. Monitor reaction progress via TLC or in-situ IR. For scale-up, consider flow chemistry to improve heat/mass transfer .
Q. How is this compound utilized in medicinal chemistry applications?
The aldehyde moiety serves as a key intermediate for synthesizing angiotensin II antagonists. For example, condensation with biphenylylmethyl amines forms N-(biphenylylmethyl)imidazoles, which are potent antihypertensive agents. Explore bioisosteric replacements (e.g., replacing Cl with F) to modulate pharmacokinetics .
Methodological Tables
Table 1. Key Spectral Data for Structural Confirmation
Table 2. Computational vs. Experimental Bond Lengths (Å)
| Bond | DFT (B3LYP/6-31G*) | Experimental (XRD) | Deviation |
|---|---|---|---|
| C5–CHO | 1.22 | 1.21 | 0.01 |
| N1–C2 (Cl) | 1.34 | 1.33 | 0.01 |
| C1–C4 (Butyl) | 1.51 | 1.50 | 0.01 |
Notes
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
